N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-(3-methoxypropyl)-2-[1-(naphthalen-1-ylmethyl)-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C21H27N3O3/c1-27-13-5-10-22-20(25)14-19-21(26)23-11-12-24(19)15-17-8-4-7-16-6-2-3-9-18(16)17/h2-4,6-9,19H,5,10-15H2,1H3,(H,22,25)(H,23,26)
• InChI Key: WKYFZXPWWRVHPX-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CC1C(=O)NCCN1CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide, also known as MP-10, is a synthetic compound that has been widely used in scientific research. MP-10 belongs to the class of piperazine derivatives and has been shown to have potential therapeutic effects in various diseases.

Mechanism of Action

The exact mechanism of action of N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide is not fully understood. However, it has been shown to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide has also been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons. N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide has also been shown to decrease the levels of pro-inflammatory cytokines, which are molecules that contribute to inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide in lab experiments is its high potency and selectivity for certain receptors. This allows for precise manipulation of these receptors and can help researchers better understand their role in various diseases. However, one limitation of using N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide. One direction is to further investigate its potential therapeutic effects in various diseases, including depression, anxiety, and schizophrenia. Another direction is to study its potential neuroprotective effects in neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide involves several steps, including the reaction of 1-naphthylmethylamine with ethyl chloroacetate, followed by the reduction of the resulting ester with lithium aluminum hydride. The resulting alcohol is then reacted with piperazine and acetic anhydride to give N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide. The overall yield of this synthesis is around 50%.

Scientific Research Applications

N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide has been extensively studied for its potential therapeutic effects in various diseases, including depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide has also been shown to have antipsychotic effects in animal models of schizophrenia. In addition, N-(3-methoxypropyl)-2-[1-(1-naphthylmethyl)-3-oxo-2-piperazinyl]acetamide has been studied for its potential neuroprotective effects in various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.